Cas no 1806850-18-9 (Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate)

• Product Name: Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate
• CAS No: 1806850-18-9
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 4989656
• Update Time: 2025-06-08

Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate

• Inchi： 1S/C11H11N3O4/c1-18-11(15)4-7-2-3-10(14(16)17)9(6-13)8(7)5-12/h2-3H,4,6,13H2,1H3
• InChI Key： YGWQKFJPVXCTSW-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=C(C(CN)=C1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• XLogP3: 0.1
• Topological Polar Surface Area: 122

Additional information on Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate

Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate (CAS No. 1806850-18-9): A Comprehensive Overview

Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate (CAS No. 1806850-18-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies. The detailed exploration of its properties, applications, and recent advancements in research provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate consists of a phenyl ring substituted with various functional groups, including an amino group, a cyano group, and a nitro group. These substituents contribute to its distinct chemical reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the amino group allows for further functionalization, making it a versatile building block for more complex molecules.

In recent years, there has been a growing interest in the applications of Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate in pharmaceutical research. Its structural features make it an attractive candidate for the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising biological activity, particularly in the inhibition of certain enzymes and receptors involved in inflammatory and neurodegenerative disorders.

One of the most notable areas of research involving Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug discovery. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it an invaluable tool for medicinal chemists seeking to design new therapeutic agents.

The nitro group in the molecular structure of Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate is particularly significant as it can be reduced to an amine, providing access to additional functional diversity. This property has been exploited in the synthesis of compounds with enhanced pharmacological properties. Furthermore, the cyano group can be hydrolyzed to form a carboxylic acid, further expanding the range of possible derivatives.

Recent advancements in computational chemistry have also highlighted the potential of Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate as a key intermediate in drug design. Molecular modeling studies have demonstrated its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the development of more effective drug candidates with improved binding affinity and selectivity.

The synthesis of Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate itself is a complex process that requires precise control over reaction conditions. Advanced synthetic techniques, such as multi-step organic reactions and catalytic processes, are employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

In addition to its pharmaceutical applications, Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate has found utility in materials science research. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to undergo cross-linking reactions has been explored in the creation of advanced materials with specialized properties.

The future prospects for Methyl 3-aminomethyl-2-cyano-4-nitrophenylacetate are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. As our understanding of its chemical behavior continues to evolve, so too will its role in advancing both pharmaceuticals and materials science. The compound's versatility and reactivity ensure that it will remain a cornerstone in synthetic chemistry for years to come.